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Compound of Interest

Compound Name: 4-Hexylphenol

Cat. No.: B1211905 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemicals is paramount. This document provides immediate, essential safety

protocols, operational procedures, and disposal plans for 4-Hexylphenol.

Chemical Identifier:

Name 4-Hexylphenol

Synonyms p-n-Hexylphenol, 1-(4-Hydroxyphenyl)hexane

CAS Number 2446-69-7

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol

Appearance Solid crystals

Hazard Identification and Classification
4-Hexylphenol is classified as a corrosive solid that can cause severe skin burns and eye

damage.[1] It is also harmful if swallowed or in contact with the skin.

GHS Hazard Classification:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1C GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.

Acute Toxicity

(Oral)
4 GHS07 Warning

H302: Harmful if

swallowed.

Acute Toxicity

(Dermal)
4 GHS07 Warning

H312: Harmful in

contact with skin.

Serious Eye

Damage/Irritation
1 GHS05 Danger

H318: Causes

serious eye

damage.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure when handling 4-
Hexylphenol.
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Protection Type Required PPE
Specifications and
Guidelines

Eye and Face
Chemical safety goggles and

face shield

Goggles must be worn at all

times when handling 4-

Hexylphenol. A face shield is

required when there is a risk of

splashing or when handling

larger quantities.

Skin
Chemical-resistant gloves and

a lab coat

Due to the corrosive nature of

4-Hexylphenol, appropriate

gloves are critical. While

specific breakthrough times for

4-Hexylphenol are not readily

available, general

recommendations for handling

phenolic compounds suggest

using Butyl rubber, Viton,

Barrier, or Silver Shield gloves

for prolonged contact.[2] For

incidental contact, thicker

nitrile gloves (e.g., 8 mil) may

be sufficient, but should be

changed immediately upon

contamination.[3] A fully

buttoned lab coat must be

worn. For tasks with a higher

risk of splashing, a chemical-

resistant apron over the lab

coat is recommended.[3]

Respiratory NIOSH/MSHA approved

respirator

To be used in case of

inadequate ventilation, when

exposure limits may be

exceeded, or when generating

dust.[4] All handling of solid 4-

Hexylphenol that may

generate dust should be
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conducted in a certified

chemical fume hood to

minimize inhalation risk.[5][6]

[7][8][9]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for minimizing risks associated with 4-
Hexylphenol.

Engineering Controls
Ventilation: All work with 4-Hexylphenol, especially when handling the solid or preparing

solutions, must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6][7][8][9]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

unobstructed in the immediate work area.[3]

Handling Protocol
Preparation: Before starting work, ensure all necessary PPE is correctly worn. De-clutter the

work area and ensure all required equipment is within reach inside the fume hood.

Weighing and Transfer: Handle solid 4-Hexylphenol carefully to avoid generating dust. Use

a chemical-resistant spatula for transfers. If possible, weigh the chemical directly into the

reaction vessel within the fume hood.

Solution Preparation: When dissolving 4-Hexylphenol, slowly add the solid to the solvent to

avoid splashing. Be aware that dissolving some chemicals can be exothermic.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Storage Requirements
Store 4-Hexylphenol in a tightly sealed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acid anhydrides, and acid chlorides.

Store containers below eye level to minimize the risk of spills and injuries.[3][6]

Segregate from incompatible chemicals to prevent hazardous reactions.[6]

Disposal Plan
Proper disposal of 4-Hexylphenol and associated waste is critical to ensure environmental

safety and regulatory compliance.

Waste Segregation and Collection
Solid Waste: Unused or contaminated solid 4-Hexylphenol is classified as hazardous waste.

[10][11] It should be collected in a clearly labeled, sealed, and chemical-resistant container.

Contaminated Materials: All disposable items that have come into contact with 4-
Hexylphenol, such as gloves, weigh boats, and paper towels, should be considered

contaminated and disposed of as hazardous solid waste.[10][11]

Liquid Waste: Solutions containing 4-Hexylphenol should be collected in a designated,

sealed, and properly labeled hazardous waste container. Do not pour 4-Hexylphenol
solutions down the drain.[12]

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "4-Hexylphenol".

Storage of Waste: Store waste containers in a designated, secure area, away from general

laboratory traffic and incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.

Emergency Procedures
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Immediate and appropriate response to an exposure or spill is critical.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water for at least 15 minutes. For significant exposure, it is

recommended to gently wipe the affected area with polyethylene glycol (PEG) 300 or 400

before washing, if available.[3] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Spill Response
Small Spills: For small spills of solid 4-Hexylphenol, carefully sweep up the material,

avoiding dust generation, and place it in a sealed container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's EHS department

or emergency response team immediately.
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Workflow for Handling 4-Hexylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1211905?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hexylphenol
https://nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.cdc.gov/niosh/npg/npgd0493.html
https://ehs.stanford.edu/wp-content/uploads/sops/Corrosives.pdf
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_corrosives_0_0.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/corrosive-materials-sop.pdf
https://ehs.yale.edu/sites/default/files/files/corrosives-sop.pdf
https://hse.kaust.edu.sa/wp-content/uploads/2024/08/01_working-with-Corrosives.pdf
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://m.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/product/b1211905#personal-protective-equipment-for-handling-4-hexylphenol
https://www.benchchem.com/product/b1211905#personal-protective-equipment-for-handling-4-hexylphenol
https://www.benchchem.com/product/b1211905#personal-protective-equipment-for-handling-4-hexylphenol
https://www.benchchem.com/product/b1211905#personal-protective-equipment-for-handling-4-hexylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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